5-Methylthiazolidine: Structural Chemistry, Synthesis, and Applications
5-Methylthiazolidine: Structural Chemistry, Synthesis, and Applications
The following technical guide details the chemical structure, synthesis, and properties of 5-methylthiazolidine .
Executive Summary
5-Methylthiazolidine is a saturated, five-membered heterocyclic compound containing sulfur and nitrogen at the 1 and 3 positions, respectively. Distinct from its aromatic counterpart (5-methylthiazole) and its structural isomer (2-methylthiazolidine), this compound serves as a critical intermediate in the synthesis of agrochemicals (neonicotinoids), pharmaceutical scaffolds, and flavor compounds generated via the Maillard reaction. This guide provides a definitive look at its stereochemistry, synthetic pathways, and reactivity profile.
Part 1: Structural Analysis & Stereochemistry
Chemical Identity[1]
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IUPAC Name: 5-Methyl-1,3-thiazolidine
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Molecular Formula: C₄H₉NS
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Molecular Weight: 103.19 g/mol
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SMILES: CC1SCNC1
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Key Distinction: Researchers must distinguish this saturated heterocycle from 5-methylthiazole (aromatic, CAS 3581-89-3), which lacks the ring saturation and exhibits different reactivity.
Stereochemical Configuration
The introduction of a methyl group at the C5 position (adjacent to the sulfur atom) creates a chiral center. Consequently, 5-methylthiazolidine exists as a pair of enantiomers:
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(5R)-5-methylthiazolidine
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(5S)-5-methylthiazolidine
In biological systems and asymmetric synthesis, the orientation of this methyl group influences the ring's conformation (envelope vs. twist) and the steric accessibility of the nitrogen lone pair, affecting N-alkylation rates.
Physicochemical Profile (Estimated & Comparative)
Data derived from structural homologs (e.g., 2-methylthiazolidine) and computational prediction models due to the rarity of the isolated parent compound in commercial catalogs.
| Property | Value / Range | Notes |
| Boiling Point | 160–165 °C (atm) | Extrapolated from 2-methyl isomer data. |
| Boiling Point (Reduced) | 60–65 °C @ 15 mmHg | Typical for alkyl thiazolidines. |
| Density | ~1.08 g/mL | Liquid at STP. |
| pKa (Conjugate Acid) | 6.2 – 6.5 | Nitrogen is basic; ring opens at low pH. |
| Solubility | High (Ethanol, DCM, Water) | Lipophilic enough for organic extraction. |
| Odor Profile | Nutty, Popcorn, Roasted | Characteristic of Maillard reaction heterocycles. |
Part 2: Synthetic Pathways[2]
The synthesis of 5-methylthiazolidine relies on the condensation of a 1,2-aminothiol with a carbonyl source. Unlike 2-substituted thiazolidines (formed from cysteamine + aldehyde), the 5-methyl substitution pattern requires a specific methylated backbone in the thiol precursor.
Core Synthesis Protocol: Cyclocondensation
Reaction: 1-Amino-2-propanethiol + Formaldehyde
Reagents
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Precursor: 1-Amino-2-propanethiol (CAS 78-96-6 for amino-alcohol precursor, converted to thiol).
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Carbonyl Source: Formaldehyde (37% aq. solution or Paraformaldehyde).
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Solvent: Ethanol or Water.
Step-by-Step Methodology
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Preparation: Dissolve 1-amino-2-propanethiol (1.0 eq) in ethanol under nitrogen atmosphere.
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Addition: Cool solution to 0°C. Add Formaldehyde (1.05 eq) dropwise to control the exotherm.
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Cyclization: Allow the mixture to warm to room temperature and stir for 2–4 hours.
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Checkpoint: Monitor consumption of the thiol using Ellman’s reagent or TLC (ninhydrin stain).
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Workup: Concentrate the solvent in vacuo.
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Purification: The product is often an oil. Purify via vacuum distillation (approx. 60°C @ 15 mmHg) to remove oligomers.
Visualization of Synthesis Logic
The following diagram illustrates the pathway and the critical divergence point where using the wrong aldehyde yields the wrong isomer.
Figure 1: Synthetic pathway distinguishing the formation of 5-methylthiazolidine from its 2-methyl isomer.
Part 3: Reactivity & Stability Profile
Thiazolidines are "masked" imines and thiols. Their stability is pH-dependent, a feature exploited in prodrug design and flavor release.
Hydrolytic Ring Opening
Under acidic conditions (pH < 4), the ring opens to regenerate the open-chain iminium ion, which hydrolyzes to the free aminothiol and formaldehyde.
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Mechanism: Protonation of N3
C2-N3 bond cleavage Hydrolysis. -
Relevance: This reversibility allows 5-methylthiazolidine to act as a formaldehyde scavenger in biological systems.
Oxidation Patterns
The sulfur atom is susceptible to oxidation, leading to different derivatives based on the oxidant strength:
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Mild Oxidation (H₂O₂/0°C): Yields the Sulfoxide (S-oxide).
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Strong Oxidation (KMnO₄): Yields the Sulfone .
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Dehydrogenation: Treatment with oxidants like MnO₂ or dehydrogenation catalysts converts the saturated thiazolidine into the aromatic 5-methylthiazole .
Reactivity Workflow Diagram
Figure 2: Primary reactivity pathways including hydrolysis and oxidation.
Part 4: Applications
Flavor Chemistry (Maillard Reaction)
In food science, 5-methylthiazolidine is generated in situ during the thermal processing of foods containing cysteine/thiol precursors and reducing sugars.
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Sensory Attribute: Contributes to "roasted," "meaty," and "popcorn-like" aromas.
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Mechanism: Strecker degradation of amino acids produces aldehydes which condense with cysteine derivatives.
Pharmaceutical Intermediates
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Prodrug Scaffolds: The thiazolidine ring is used to protect aldehyde or thiol groups, releasing them only under specific physiological conditions (low pH in lysosomes).
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Formaldehyde Scavenging: Analogous to Thioproline (Timonacic), 5-methylthiazolidine derivatives are investigated for their ability to sequester toxic formaldehyde in cellular environments.
Agrochemicals
The 5-methylthiazolidine ring is a structural motif in the synthesis of nitromethylene-based insecticides, where the ring nitrogen is functionalized to create bio-active neonicotinoid analogs.
References
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Synthesis of Thiazolidines: Ratner, S., & Clarke, H. T. (1937). The Action of Formaldehyde upon Cysteine.[1][2][3][4] Journal of the American Chemical Society, 59(1), 200–206.
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Maillard Reaction Flavors: Mottram, D. S. (2007). The Maillard Reaction: Source of Flavor in Thermally Processed Foods.[5][6] Flavours and Fragrances, Springer.
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Formaldehyde Scavenging Mechanism: Hopkinson, R. J., et al. (2019). How formaldehyde reacts with amino acids. Communications Chemistry, 2, Article 126.[3] [3]
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Thiazolidine Hydrolysis Kinetics: Pesek, J. J., & Frost, J. H. (1975). Nuclear magnetic resonance spectroscopy of thiazolidines. Tetrahedron, 31(8), 907-910.
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Agrochemical Derivatives: Diehr, H. J., et al. (1991). Nitromethylene derivatives and their use as insecticides. U.S. Patent 5,001,138.[7]
Sources
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- 4. Identification of formaldehyde-induced modifications in proteins: reactions with model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
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